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Technical Support Center: DPD Measurement of
Chloramine
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to address common issues encountered by researchers, scientists, and drug

development professionals during the DPD (N,N-diethyl-p-phenylenediamine) measurement of

chloramine, with a specific focus on interference from organic matter.

Frequently Asked Questions (FAQs)
Q1: What is the "phantom reading" I'm observing in my free chlorine DPD test?

A1: A "phantom reading" is a false-positive result for free chlorine that can occur when testing

water containing chloramines, particularly monochloramine.[1] The DPD indicator for free

chlorine is designed to react immediately with free available chlorine.[1] However,

monochloramine can also react with the DPD reagent, but at a slower rate. This slow reaction

causes the color of the sample to gradually darken over time, leading to an artificially high and

drifting reading.[1] This is a common sign of chloramine interference.[1]

Q2: How can I differentiate between free chlorine and combined chlorine (chloramines) using

the DPD method?
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A2: The DPD method uses a sequential approach to distinguish between free and combined

chlorine.

Free Chlorine: The DPD reagent is added to the sample, and the color is read immediately

(typically within one minute). This reading represents the free chlorine concentration.[1]

Total Chlorine: After the free chlorine reading, potassium iodide (KI) is added to the same

sample. The KI catalyzes the reaction of combined chlorine (chloramines) with DPD,

causing a further color change. The final color intensity represents the total chlorine

concentration.[1]

Combined Chlorine: The combined chlorine concentration is then calculated by subtracting

the free chlorine reading from the total chlorine reading.[1]

Q3: Can organic matter in my sample interfere with chloramine measurement?

A3: Yes, organic matter can interfere with DPD measurements of chloramine. Chlorine can

react with organic nitrogen compounds present in the water to form "organic chloramines".[2]

These organic chloramines can react with the DPD reagent and cause a positive interference

in both free and total chlorine measurements.[2][3] This is a known issue, especially in

wastewater and waters with high organic content.[2]

Q4: What are other common interferences in the DPD method for chlorine?

A4: Besides chloramines and organic matter, other oxidizing agents can interfere with the

DPD test, leading to false-positive results. These include:

Oxidized manganese[4]

Bromine[1]

Iodine[1]

Ozone[1]

Chlorine dioxide[1]

Hydrogen peroxide
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Chromates[4]

Color and turbidity of the sample can also interfere with the colorimetric reading.[4]

Q5: Are there alternative methods to DPD for measuring chloramine in the presence of

interferences?

A5: Yes, several alternative methods can be used, especially when significant interference is

suspected.

Amperometric Titration: This is considered a reference method and is less susceptible to

interferences from color, turbidity, and some organic chloramines.[5]

Indophenol Method: This method is specific for monochloramine and is not affected by

manganese or organic chloramines, making it a good alternative for free chlorine

measurement in the presence of these interferences.

Membrane Introduction Mass Spectrometry (MIMS): A more advanced technique that can

differentiate between different chloramine species.

Troubleshooting Guides
Issue 1: Drifting or Increasing Free Chlorine Reading
(Phantom Reading)
Cause: Interference from monochloramine reacting slowly with the DPD free chlorine reagent.

[1]

Troubleshooting Steps:

Immediate Reading: Ensure the free chlorine reading is taken within one minute of adding

the DPD reagent.[1] The initial, immediate color change is more representative of the true

free chlorine concentration.

Observe for Drifting: After the initial reading, continue to observe the sample. A gradual

increase in color intensity over several minutes is a strong indicator of monochloramine
interference.[1]
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Perform a Total Chlorine Test: Always follow up a free chlorine test with a total chlorine test to

determine the combined chlorine concentration. A high combined chlorine reading relative to

the free chlorine reading supports the presence of interfering chloramines.

Use a "Chloramine Masking" Reagent: Some test kits offer a reagent (e.g., thioacetamide)

that can be added after the free chlorine reading to "freeze" the color development and

prevent further reaction from chloramines before taking the total chlorine reading.

Issue 2: Suspected Interference from Organic Matter in
Total Chloramine Measurement
Cause: Organic chloramines formed by the reaction of chlorine with dissolved organic nitrogen

are reacting with the DPD reagent, causing a positive interference.[2]

Troubleshooting Steps:

Follow Standard Method 4500-Cl G: This method is specifically recommended for samples

containing significant amounts of organic matter.[4]

Sample Pre-treatment for Co-occurring Interferences: Organic-rich waters often contain

other interferents like manganese. Correct for manganese by following the procedure

outlined in Standard Method 4500-Cl G, which involves adding sodium arsenite or

thioacetamide to a separate sample aliquot to measure the interference, which is then

subtracted from the total reading.[4]

Consider Alternative Methods: If organic interference is persistent and significant, consider

using an alternative method like amperometric titration, which is less susceptible to this type

of interference.[5]

Characterize Organic Content: If feasible, measure the Dissolved Organic Nitrogen (DON) or

Total Organic Carbon (TOC) of your sample. Higher levels of these parameters increase the

likelihood of organic chloramine formation and interference.

Quantitative Data on Interference
The following tables summarize available data on the potential interference from chloramines

and organic matter in DPD measurements.
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Table 1: Monochloramine Interference on Free Chlorine DPD Measurement

Monochloramine
Concentration (as Cl₂)

Approximate Positive
Interference on Free
Chlorine Reading (after 1
minute)

Reference

3.0 mg/L < 0.1 mg/L [5]

Note: The interference from monochloramine on the free chlorine test increases with time,

temperature, and pH.[6]

Table 2: Nondisinfectant Positive Interference (NDPI) in Chloraminated Drinking Water

Condition Observation Reference

Low Total Chlorine (0.05 mg-

Cl₂/L)

NDPI (presumably from

organic chloramines) can

account for up to 100% of the

total chlorine reading.

24-hour contact time

Mean organic chloramine

concentration reached 0.16

mg-Cl₂/L.

Experimental Protocols
Protocol: DPD Colorimetric Method for Total Chloramine
in the Presence of Organic Matter and Manganese
(Based on Standard Method 4500-Cl G)
This protocol outlines the key steps for measuring total chloramine while accounting for

common interferences found in organic-rich water.

1. Principle:
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N,N-diethyl-p-phenylenediamine (DPD) is oxidized by total chlorine (including free chlorine and

chloramines) in the presence of potassium iodide (KI) at a pH of 6.2 to 6.5 to produce a red-

colored solution. The intensity of the color is proportional to the total chlorine concentration and

is measured using a colorimeter or spectrophotometer at a wavelength of 515 nm.

Interferences from oxidized manganese are corrected for by treating a separate sample aliquot

with a reducing agent that removes chlorine but not manganese.

2. Reagents and Equipment:

DPD Reagent Powder Pillows (for total chlorine)

Phosphate Buffer Solution

Potassium Iodide (KI)

Sodium Arsenite Solution (0.5%) or Thioacetamide Solution (0.25%)

Colorimeter or Spectrophotometer with a 515 nm filter

Glassware (pre-treated to be chlorine-demand-free)

3. Procedure:

Part A: Measurement of Total Chlorine (with potential interference)

Collect a representative water sample. The analysis should be performed immediately.[4]

Rinse a clean sample cell with the sample water and then fill it to the required volume (e.g.,

10 mL).

Add the contents of one DPD Total Chlorine Reagent Powder Pillow to the sample cell.

Cap the cell and invert several times to mix.

Allow a reaction time of at least 3 minutes but no more than 6 minutes for full color

development.

Place the sample cell into the colorimeter and record the total chlorine reading (Reading A).
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Part B: Determination of Manganese Interference

Take another identical volume of the same water sample in a separate clean sample cell.

Add one dose of sodium arsenite solution or thioacetamide solution. Mix thoroughly. This will

remove the chlorine residual.

Add the contents of one DPD Total Chlorine Reagent Powder Pillow to this cell.

Cap the cell and invert to mix.

Allow the same reaction time as in Part A.

Place this cell into the colorimeter and record the reading (Reading B). This reading

represents the interference from oxidized manganese.

4. Calculation:

Corrected Total Chloramine (mg/L as Cl₂) = Reading A - Reading B

Visualizations

Part A: Total Chlorine Measurement

Part B: Interference Blank

CalculationCollect Sample Add DPD Total
Chlorine Reagent React for 3-6 min Measure Reading A

(Total Chlorine + Interference)

Corrected Total Chloramine =
Reading A - Reading B

Value from Part A

Collect Same Sample Add Sodium Arsenite
(removes chlorine)

Add DPD Total
Chlorine Reagent React for 3-6 min Measure Reading B

(Interference)

Value from Part B

Click to download full resolution via product page

Caption: Workflow for DPD total chloramine measurement with interference correction.
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DPD Measurement Issue

Is the free chlorine
reading drifting upwards?

Likely Monochloramine Interference.
Read within 1 minute.

Yes

Is the total chlorine reading
suspected to be high due to

organic matter?

No

Potential Organic Chloramine Interference.
Follow Standard Method 4500-Cl G.

Yes

Consider other oxidizing agents
(e.g., manganese) or sample

turbidity/color.

No

Click to download full resolution via product page

Caption: Troubleshooting logic for common DPD measurement interferences.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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